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Compound of Interest

Compound Name: Oxopraseodymium(1+)

Cat. No.: B15464022

Subject Matter Analysis: Oxopraseodymium(1+)

Following a comprehensive search of available chemical literature and databases, it has been
determined that Oxopraseodymium(1+), as a specific chemical entity, is not a known or
characterized compound. The synthesis, properties, and experimental protocols for this
particular species are not documented.

Praseodymium, a lanthanide series element, predominantly exists in the +3 oxidation state in
its compounds.[1][2] While the +4 oxidation state is also known, particularly in oxides like PrOz,
and a +2 state has been reported in some compounds, a +1 oxidation state is highly atypical
and has not been observed in an oxide form.[1][3][4] The most stable oxide of praseodymium
at ambient conditions is PreO11, a mixed-valence compound containing both Pr(lll) and Pr(IV).
[5] Other well-characterized oxides include Pr20s (praseodymium(lll) oxide) and PrO:z
(praseodymium(IV) oxide).[5][6][7]

Given the non-existence of "Oxopraseodymium(1+)" in the scientific literature, a technical
guide on its synthesis and properties cannot be provided.

Alternative Focus: Characterized Praseodymium
Oxides

For researchers, scientists, and drug development professionals interested in the chemistry of
praseodymium, a detailed examination of its stable and well-documented oxides can be
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provided. These include:

e Praseodymium(lll) Oxide (Pr203): A light green solid, this is a key precursor in
praseodymium chemistry.[6]

e Praseodymium(lV) Oxide (PrOz): A blackish-purple dioxide representing the highest
oxidation state of praseodymium in an oxide.[4]

e Praseodymium(lil,IV) Oxide (PreO11): A dark brown, mixed-valence compound that is the
most stable oxide under normal conditions.[5][8]

A technical guide on these established praseodymium oxides, including their synthesis,
properties, and relevant experimental protocols, can be developed to serve the interests of the
intended audience. This would offer valuable insights into the tangible and applicable aspects
of praseodymium chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15464022#synthesis-and-properties-of-
oxopraseodymium-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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